Receptor tyrosine-protein kinase erbB-2 precursor (369-386)

• sequence: KIFGSLAFLPESFDGDPA
• source: Homo sapiens (human)
• synonym: Receptor tyrosine-protein kinase erbB-2 precursor (369-386)

Description

Receptor tyrosine-protein kinase erbB-2

Scientific Research Applications

Role in Cancer Pathogenesis and Progression

ErbB receptors, including the erbB-2 precursor, play a pivotal role in the pathogenesis and progression of cancer. The interactions between ErbB receptors and ligands from the epidermal growth factor (EGF)-family of peptides are complex, affecting the type and duration of intracellular signals derived from receptor activation. These receptors can amplify growth-promoting signals carried by different pathways, highlighting their importance in organ and tissue development and their transformative capabilities as genes. Co-expression of different ErbB receptors and EGF-like growth factors is common in human primary carcinomas, suggesting that carcinoma cell growth and survival are sustained by a network of these receptors/ligands. This also implies that tumor response to targeted agents against the ErbB receptor/ligand system can be influenced by the contemporary expression of different ErbB tyrosine kinases and/or EGF-like growth factors (Normanno et al., 2005).

Involvement in Signaling Pathways

ErbB2 is a crucial member of the ErbB receptor family. It doesn't have a specific ligand but transmits signals downstream by heterodimerization with other receptors in the family, influencing cellular responses like proliferation, differentiation, and adhesion. Amplification of ErbB2 at the DNA level is observed in significant percentages of breast and gastric cancer cases, and therapeutic antibodies like trastuzumab have been effective against it. Understanding the signaling pathways and interacting proteins of ErbB2 is vital for identifying new therapeutic targets and surrogate markers to assess the activity of compounds that inhibit ErbB2 (Sidhanth et al., 2018).

Ligand-induced Receptor Dimerization

Ligand binding to ErbB receptors, such as erbB-2, promotes homodimerization and activation of the receptor, leading to various signaling and cellular activities. Structural studies have offered insights into this process and the unique properties of ErbB2, which can cause cell transformation and tumorigenesis simply by overexpression. It's crucial to consider ErbB receptors as intact allosterically regulated enzymes and to combine cellular and structural studies for a comprehensive understanding of these receptors (Lemmon, 2009).

Impact on Synaptic Plasticity

Neuregulins (NRGs), which act on tyrosine kinase receptors of the ErbB family, are involved in modulating synaptic plasticity, particularly in the hippocampus and midbrain dopamine nuclei. They play essential roles in cell differentiation, axonal growth, myelination, synapse formation, and the functioning of the adult brain, directly affecting neuronal excitability, neurotransmission, and synaptic plasticity. Dysregulated NRGs/ErbB-dependent synaptic plasticity may contribute to the mechanisms underlying various neurological and psychiatric disorders (Ledonne & Mercuri, 2019).

Cardiovascular Development and Disease

Neuregulin-1 (NRG-1), along with the ErbB receptors, is necessary for multiple aspects of cardiovascular development. NRG-1/ErbB signaling mediates adaptations of the heart to physiological and pathological stimuli, affecting angiogenesis, blood pressure, and skeletal muscle responses to exercise. Recombinant NRG-1 has potential therapeutic value for heart failure and may have value as an indicator of prognosis in cardiovascular development and disease (Odiete, Hill, & Sawyer, 2012).